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Compound of Interest

Compound Name: RYL-552

Cat. No.: B15559437 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and use of RYL-552, a

potent inhibitor of Plasmodium falciparum NADH dehydrogenase 2 (PfNDH2), a key enzyme in

the parasite's mitochondrial electron transport chain. This document is intended to guide

researchers in utilizing RYL-552 for in vitro studies.

Product Information
Parameter Value Reference

Molecular Weight 443.46 g/mol [1]

Appearance White to off-white solid [1]

Mechanism of Action

Inhibitor of Plasmodium

falciparum NADH

dehydrogenase 2 (PfNDH2) in

the mitochondrial electron

transport chain.

[2]

Solubility and Stock Solution Preparation
RYL-552 is readily soluble in dimethyl sulfoxide (DMSO). For optimal results, it is

recommended to use freshly opened, anhydrous DMSO to avoid issues with hygroscopicity

that can affect solubility.
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Table 1: RYL-552 Solubility in DMSO

Solvent Maximum Solubility Molar Concentration

DMSO 100 mg/mL 225.50 mM

It may be necessary to use sonication to achieve complete dissolution at the maximum

concentration.

Protocol 1: Preparation of a 10 mM RYL-552 Stock Solution in DMSO

Materials:

RYL-552 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Sonicator (optional)

Procedure:

Equilibrate the RYL-552 vial to room temperature before opening.

Weigh out the desired amount of RYL-552 powder using a calibrated analytical balance. For

example, to prepare 1 mL of a 10 mM stock solution, use 4.43 mg of RYL-552.

Add the appropriate volume of anhydrous DMSO to the vial containing the RYL-552 powder.

Vortex the solution thoroughly for 1-2 minutes to facilitate dissolution.

If necessary, sonicate the solution for 5-10 minutes in a water bath sonicator to ensure

complete dissolution.

Visually inspect the solution to confirm that no particulates are present.
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Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes to

minimize freeze-thaw cycles.

Table 2: Preparation of RYL-552 Stock Solutions in DMSO

Desired
Concentration

Mass of RYL-552
for 1 mL

Mass of RYL-552
for 5 mL

Mass of RYL-552
for 10 mL

1 mM 0.443 mg 2.217 mg 4.435 mg

5 mM 2.217 mg 11.087 mg 22.174 mg

10 mM 4.435 mg 22.174 mg 44.348 mg

Storage and Stability
Proper storage of the RYL-552 stock solution is critical to maintain its biological activity.

Table 3: Recommended Storage Conditions for RYL-552 Stock Solution in DMSO

Storage Temperature Shelf Life

-20°C 1 month

-80°C 6 months

It is strongly recommended to store the stock solution in small aliquots to avoid repeated

freeze-thaw cycles, which can lead to degradation of the compound.

Signaling Pathway
RYL-552 exerts its antiparasitic effect by inhibiting the mitochondrial electron transport chain

(ETC) of Plasmodium falciparum. Specifically, it targets NADH dehydrogenase 2 (PfNDH2), an

enzyme essential for the regeneration of NAD+ from NADH and a key entry point for electrons

into the parasite's ETC. Inhibition of PfNDH2 disrupts the proton gradient across the inner

mitochondrial membrane, leading to a decrease in ATP synthesis and ultimately, parasite

death.
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Caption: Mechanism of RYL-552 action on the P. falciparum mitochondrial ETC.

Experimental Protocols
The following are example protocols for assessing the in vitro activity of RYL-552. It is

recommended that researchers optimize these protocols for their specific experimental

conditions and cell lines.

Plasmodium falciparum Growth Inhibition Assay
This protocol is designed to determine the 50% inhibitory concentration (IC50) of RYL-552
against the asexual blood stages of P. falciparum.
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Caption: Workflow for the P. falciparum growth inhibition assay.
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Materials:

Synchronized ring-stage P. falciparum culture (e.g., 3D7 strain)

Complete parasite culture medium (e.g., RPMI-1640 with L-glutamine, supplemented with 25

mM HEPES, 0.5% Albumax II, 2 g/L sodium bicarbonate, and 50 µg/mL hypoxanthine)

Human erythrocytes

RYL-552 stock solution (10 mM in DMSO)

Sterile 96-well flat-bottom tissue culture plates

SYBR Green I nucleic acid stain

Lysis buffer (20 mM Tris-HCl pH 7.5, 5 mM EDTA, 0.008% saponin, 0.08% Triton X-100)

Fluorescence plate reader

Procedure:

Prepare a parasite culture with 1% parasitemia and 2% hematocrit in complete culture

medium.

Prepare serial dilutions of the RYL-552 stock solution in complete culture medium. The final

DMSO concentration should not exceed 0.5% to avoid solvent toxicity. Include a vehicle

control (DMSO only) and a no-drug control.

Add 100 µL of the parasite culture to each well of a 96-well plate.

Add 100 µL of the serially diluted RYL-552 to the corresponding wells.

Incubate the plate for 72 hours in a humidified, modular incubator chamber at 37°C with a

gas mixture of 5% CO2, 5% O2, and 90% N2.

After incubation, add 100 µL of lysis buffer containing SYBR Green I (at a 1:5000 dilution) to

each well.
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Incubate the plate in the dark at room temperature for 1 hour.

Measure the fluorescence intensity using a fluorescence plate reader with an excitation

wavelength of 485 nm and an emission wavelength of 535 nm.

Calculate the percent inhibition of parasite growth for each concentration of RYL-552 relative

to the no-drug control.

Determine the IC50 value by plotting the percent inhibition against the log of the RYL-552
concentration and fitting the data to a sigmoidal dose-response curve.

Mitochondrial Respiration Assay (Seahorse XF Cell Mito
Stress Test)
This protocol assesses the effect of RYL-552 on mitochondrial function by measuring the

oxygen consumption rate (OCR) in live cells.
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Caption: Workflow for the Seahorse XF Cell Mito Stress Test.

Materials:

Mammalian cells of interest (e.g., HepG2, HEK293)

Seahorse XFp or XF96 Analyzer

Seahorse XF Cell Culture Microplates
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Seahorse XF Calibrant

Seahorse XF Base Medium supplemented with glucose, pyruvate, and glutamine

RYL-552 stock solution (10 mM in DMSO)

Seahorse XF Cell Mito Stress Test Kit (containing oligomycin, FCCP, and rotenone/antimycin

A)

Procedure:

Day 1: Cell Seeding: Seed the cells in a Seahorse XF cell culture microplate at a

predetermined optimal density and allow them to adhere overnight in a CO2 incubator at

37°C.

Day 2: Cartridge Hydration: Hydrate the Seahorse XF sensor cartridge with XF Calibrant

solution and incubate overnight at 37°C in a non-CO2 incubator.

Day 2: Assay Preparation:

Prepare the Seahorse XF assay medium.

Wash the cells with the pre-warmed assay medium.

Add the final volume of assay medium containing the desired concentration of RYL-552 or

a vehicle control to the wells.

Incubate the plate at 37°C in a non-CO2 incubator for approximately 1 hour.

Prepare stock solutions of oligomycin, FCCP, and rotenone/antimycin A according to the

manufacturer's protocol and load them into the appropriate ports of the sensor cartridge.

Assay Run:

Calibrate the sensor cartridge in the Seahorse XF Analyzer.

Replace the calibrant plate with the cell culture plate.
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Run the Mito Stress Test protocol. The instrument will measure the basal OCR, followed

by sequential injections of oligomycin, FCCP, and rotenone/antimycin A, measuring OCR

after each injection.

Data Analysis: Analyze the OCR data to determine key parameters of mitochondrial function,

including basal respiration, ATP-linked respiration, maximal respiration, and spare respiratory

capacity. Compare the profiles of RYL-552-treated cells to the vehicle control to assess the

inhibitory effect on mitochondrial respiration.

Safety Precautions
RYL-552 is for research use only. Standard laboratory safety practices should be followed

when handling this compound. Wear appropriate personal protective equipment (PPE),

including a lab coat, safety glasses, and gloves. Avoid inhalation of dust and contact with skin

and eyes. In case of contact, wash the affected area immediately with plenty of water. Consult

the Safety Data Sheet (SDS) for more detailed information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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